Cas no 134934-89-7 (9H-Purin-6-amine, 9-[3-deoxy-3-(dibutylamino)-β-D-arabinofuranosyl]-)
134934-89-7 structure
Product Name:9H-Purin-6-amine, 9-[3-deoxy-3-(dibutylamino)-β-D-arabinofuranosyl]-
CAS No:134934-89-7
MF:C18H30N6O3
MW:378.469203472137
CID:1237147
PubChem ID:452776
Update Time:2024-03-01
9H-Purin-6-amine, 9-[3-deoxy-3-(dibutylamino)-β-D-arabinofuranosyl]- Chemical and Physical Properties
Names and Identifiers
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- 9-[3-deoxy-3-(dibutylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
- 9H-Purin-6-amine, 9-(3-deoxy-3-(dibutylamino)-beta-D-arabinofuranosyl)-
- 9H-Purin-6-amine, 9-[3-deoxy-3-(dibutylamino)-.beta.-D-arabinofuranosyl]-
- (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(dibutylamino)-5-(hydroxymethyl)oxolan-3-ol
- 9H-Purin-6-amine, 9-[3-deoxy-3-(dibutylamino)-β-D-arabinofuranosyl]-
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- Inchi: 1S/C18H30N6O3/c1-3-5-7-23(8-6-4-2)14-12(9-25)27-18(15(14)26)24-11-22-13-16(19)20-10-21-17(13)24/h10-12,14-15,18,25-26H,3-9H2,1-2H3,(H2,19,20,21)/t12-,14-,15+,18-/m1/s1
- InChI Key: CMHXWLDHUXCSBM-LJGDNWOOSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)N(CCCC)CCCC)O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 378.23793884g/mol
- Monoisotopic Mass: 378.23793884g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 9
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 123Ų
9H-Purin-6-amine, 9-[3-deoxy-3-(dibutylamino)-β-D-arabinofuranosyl]- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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